alpha-Naphtholphthalein

• IUPAC Name: 3,3-bis(4-hydroxynaphthalen-1-yl)-2-benzofuran-1-one
• InChI: InChI=1S/C28H18O4/c29-25-15-13-23(17-7-1-3-9-19(17)25)28(22-12-6-5-11-21(22)27(31)32-28)24-14-16-26(30)20-10-4-2-8-18(20)24/h1-16,29-30H
• InChI Key: HQHBAGKIEAOSNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2O)C3(C4=CC=CC=C4C(=O)O3)C5=CC=C(C6=CC=CC=C65)O
• Molecular Formula: C28H18O4
• DSSTOX Substance ID: DTXSID70208273
• Molecular Weight: 418.4 g/mol
• Physical Description: Colorless solid when pure; Usually greyish-red; [Merck Index] Grey to brown solid; [Acros Organics MSDS]
• CAS No.: 596-01-0

Description

Alpha-Naphtholphthalein (ANP) is an organic compound belonging to the family of dyes known as phthaleins. It is a colorless, water-soluble compound that is used in a variety of scientific research applications. ANP is an important tool for scientists studying biochemical and physiological processes, as well as for researchers looking to develop new laboratory experiments.

Scientific Research Applications

• Optical CO2 Sensing Alpha-Naphtholphthalein has been utilized in the development of optical CO2 sensors. These sensors are based on the CO2-induced absorbance change of the dye when embedded in poly(isobutyl methacrylate). Such sensors exhibit rapid response and recovery times, are reversible, and show no hysteresis, making them highly sensitive and efficient for CO2 detection (Amao & Komori, 2005).

• Lead Detection in Urine A simplified method for detecting lead in urine employs this compound as an indicator. This method improves the manipulative steps of the one-color dithizone method for lead detection, making it simpler and more efficient (Jacobs & Herndon, 1961).

• CO2 Sensing in Food Packaging In the food packaging industry, this compound is used in optochemical CO2 sensors. These sensors, designed for measuring headspace CO2 in foods under modified atmosphere packaging, show robust optical responses to CO2 and have significant storage stability (Borchert, Kerry, & Papkovsky, 2013).

• Analytical pH-Indicator in Sol Gel Matrix this compound has been studied for its role as an analytical pH-indicator when entrapped in a sol-gel matrix. It retains its structure and response to pH changes, making it a useful material for pH sensing applications (Zaggout, Qaraman, & El Aziz, 2008).

• Optical Fiber pH Sensing Utilized in optical fiber pH sensors, this compound doped in sol-gel cladding material forms a part of an absorption-based device with a wide dynamic pH range. This simple and low-cost setup makes the fiber probe easily replaceable and efficient for pH monitoring (Ben-David et al., 1997).

• Adsorption Studies this compound has been used in studies examining its adsorption on silica gel surface-imprinted polymers. These studies provide insights into the kinetics and thermodynamics of the adsorption process, crucial for understanding molecular imprinting technology (Gündoğdu & Coşkun, 2016).

Mechanism of Action

Target of Action

Alpha-Naphtholphthalein is primarily used as a pH indicator . Its primary targets are therefore the hydrogen ions (H+) in a solution, which determine the pH level. The role of these ions is to maintain the acid-base balance in the solution.

Mode of Action

This compound interacts with its targets (hydrogen ions) by undergoing a color change in response to the pH of the solution . At a pH below 7.3, this compound is colorless or reddish, and at a pH above 8.7, it turns greenish-blue . This color change is a result of the compound’s interaction with hydrogen ions in the solution.

Biochemical Pathways

Its primary function is to serve as a pH indicator, providing a visual representation of the acidity or alkalinity of a solution .

Pharmacokinetics

It is known that this compound is insoluble in water , which would impact its absorption and distribution if it were to be ingested.

Result of Action

The primary result of this compound’s action is a visual indication of the pH of a solution . By changing color in response to the concentration of hydrogen ions, this compound provides a simple and effective means of pH measurement.

Action Environment

The action of this compound is influenced by the environmental factors of the solution it is in, particularly the pH. The compound is stable under normal conditions, but its efficacy as a pH indicator is dependent on the absence of other compounds that could interfere with its color change

Biochemical Analysis

Biochemical Properties

Alpha-Naphtholphthalein plays a significant role in biochemical reactions, especially as a pH indicator. It interacts with enzymes and proteins that are involved in pH-dependent processes. For instance, in the measurement of fat hydrolysis, this compound is used to determine the degree of fat breakdown by reacting with water-insoluble acids . This interaction is crucial for assessing the quality of dairy products like butter .

Cellular Effects

This compound influences various cellular processes by altering the pH environment. Changes in pH can affect cell signaling pathways, gene expression, and cellular metabolism. For example, in cells where this compound is used as a pH indicator, it can help monitor the intracellular pH changes that are critical for maintaining cellular homeostasis .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to specific biomolecules and altering their activity. As a pH indicator, it changes color in response to pH variations, which can be used to monitor enzyme activity and other biochemical reactions. This binding interaction is essential for its function in various analytical techniques .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable, but its neutralized form must be used within a specific timeframe to ensure accuracy . Long-term studies have shown that this compound maintains its effectiveness in monitoring pH changes over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it effectively serves as a pH indicator without causing adverse effects. At high doses, it may exhibit toxic effects, including irritation and potential disruption of cellular functions . It is crucial to determine the appropriate dosage to avoid any harmful impact on the animals.

Metabolic Pathways

This compound is involved in metabolic pathways related to pH regulation. It interacts with enzymes and cofactors that modulate the pH environment within cells. This interaction can influence metabolic flux and metabolite levels, making it a valuable tool in biochemical research .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions ensure its proper localization and accumulation in areas where pH monitoring is required. The compound’s distribution is crucial for its effectiveness as a pH indicator .

Subcellular Localization

This compound’s subcellular localization is directed by targeting signals and post-translational modifications. It is typically localized in compartments where pH changes are significant, such as lysosomes and endosomes. This localization is essential for its role in monitoring pH-dependent processes within cells .